Cas no 1335887-74-5 ((1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1335887-74-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5582048
• PubChem ID: 92134922
• Update Time: 2025-06-22

(1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-7-methoxy-, (1S)-
• 1335887-74-5
• (1S)-6-bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• (S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C11H14BrNO/c1-14-11-6-8-7(5-9(11)12)3-2-4-10(8)13/h5-6,10H,2-4,13H2,1H3/t10-/m0/s1
• InChI Key： YLGNAIPBTRAJLB-JTQLQIEISA-N
• SMILES： BrC1C(=CC2=C(C=1)CCC[C@@H]2N)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 330.9±42.0 °C(Predicted)
• pka: 9.06±0.20(Predicted)

Additional information on (1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

(1S)-6-BROMO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHYLAMINE: A Comprehensive Overview

The compound (1S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthylamine (CAS No. 1335887-74-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydronaphthylamines, which are derivatives of tetrahydronaphthalene (tetralin) with an amino group attached. The presence of a bromine atom at position 6 and a methoxy group at position 7 introduces unique electronic and steric properties to the molecule, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of tetrahydronaphthylamines in drug discovery and material science. The stereochemistry of the compound, particularly the (1S) configuration, plays a crucial role in determining its biological activity and chemical reactivity. Researchers have explored the synthesis of this compound through various routes, including enantioselective reductions and asymmetric catalysis, which have significantly advanced our understanding of its structure-function relationship.

The bromine atom at position 6 contributes to the molecule's electrophilic character, making it a valuable substrate for nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents and agrochemicals. Additionally, the methoxy group at position 7 enhances the molecule's solubility in polar solvents, facilitating its use in various chemical processes.

One of the most promising applications of (1S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthylamine is in the field of medicinal chemistry. Recent research has demonstrated its potential as a lead compound for anti-cancer drug development. The compound's ability to inhibit specific kinases involved in tumor growth has been extensively studied using advanced computational models and in vitro assays.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a dopant in organic semiconductors, where it enhances charge transport properties and improves device performance.

The synthesis of (1S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthylamine involves a series of carefully controlled reactions. The starting material is typically derived from tetralin derivatives, which undergo bromination and methoxylation steps under specific conditions. The stereochemistry of the final product is achieved through enantioselective catalysis or chiral resolution techniques.

Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For instance, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times and improve yields while minimizing environmental impact.

The physical properties of (1S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthylamine include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

In conclusion, (1S)-6-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthylamine (CAS No. 1335887-74-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.